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Compound of Interest

Compound Name: Diphenyl isophthalate

Cat. No.: B166086

Diphenyl isophthalate is a white crystalline solid.[1] A summary of its key physicochemical
properties is presented in Table 1.

Table 1: Physicochemical Properties of Diphenyl Isophthalate

Property Value Reference(s)

Molecular Formula C20H1404 [21[3114]

Molecular Weight 318.32 g/mol [2][3][5][6]

Melting Point 136-138 °C (1103114171

Boiling Point 275 °C at 10 mmHg [1]

Density 1.2 g/cm3 [1]

Flash Point 223 °C [1]

Appearance White to almost white (115]
powder/crystals

Solubility of Diphenyl Isophthalate
Qualitative Solubility
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Qualitative data indicates that diphenyl isophthalate is soluble in some organic solvents and
insoluble in water.[1][7] This is consistent with its chemical structure, which contains two
nonpolar phenyl groups and two ester groups.

Table 2: Qualitative Solubility of Diphenyl Isophthalate

Solvent Solubility Reference(s)
Water Insoluble [1107]

Ethanol Soluble [1]

Acetone Soluble [1]

Experimental Protocol for Quantitative Solubility
Determination

The following protocol outlines the equilibrium shake-flask method, a common technique for
determining the solubility of a solid compound in a solvent.

Objective: To determine the concentration of diphenyl isophthalate in a saturated solution of a
given solvent at a specified temperature.

Materials:

o Diphenyl isophthalate (high purity)

o Selected solvents (e.g., ethanol, acetone, methanol, ethyl acetate, toluene, etc.)
e Analytical balance

 Vials with screw caps

o Constant temperature orbital shaker or water bath

e Syringe filters (e.g., 0.45 um PTFE)

o Volumetric flasks
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e High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer

Procedure:
e Preparation of Saturated Solution:

o Add an excess amount of diphenyl isophthalate to a vial containing a known volume of
the solvent. The presence of undissolved solid is essential to ensure saturation.

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a constant temperature shaker set to the desired temperature (e.g., 25
°C) and agitate until equilibrium is reached (typically 24-72 hours).

o Sample Collection and Preparation:

[e]

Allow the vial to stand at the set temperature for a few hours to let the excess solid settle.

o

Carefully withdraw a known volume of the supernatant using a syringe.

[¢]

Immediately filter the supernatant through a syringe filter into a clean vial to remove any
undissolved solid.

Dilute the filtered, saturated solution with the same solvent to a concentration within the

[¢]

working range of the analytical method.
e Quantification:

o Prepare a series of standard solutions of diphenyl isophthalate of known concentrations
in the same solvent.

o Analyze the diluted sample and the standard solutions using a validated HPLC or UV-Vis
method.

o Construct a calibration curve by plotting the analytical signal (e.g., peak area from HPLC)
versus the concentration of the standard solutions.
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o Determine the concentration of diphenyl isophthalate in the diluted sample from the

calibration curve.
o Calculate the solubility by taking into account the dilution factor.

Data Presentation: Express the solubility in units such as g/100 mL, mg/mL, or mol/L. The
experiment should be repeated at different temperatures to assess the temperature

dependence of solubility.

Workflow for Solubility Determination
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Workflow for Quantitative Solubility Determination

Add excess diphenyl isophthalate to solvent

i

Equilibrate at constant temperature (24-72h)

i

Allow solid to settle

i

Withdraw and filter supernatant

i

Dilute sample to known volume

i

Analyze by HPLC or UV-Vis

i

Calculate concentration from calibration curve

Click to download full resolution via product page
Caption: Workflow for determining the quantitative solubility of diphenyl isophthalate.

Stability of Diphenyl Isophthalate

The stability of an ester like diphenyl isophthalate is primarily influenced by hydrolysis,
temperature, and light.
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Hydrolytic Stability

Esters are susceptible to hydrolysis, which can be catalyzed by acids or bases. The hydrolysis
of diphenyl isophthalate would likely yield monophenyl isophthalate and ultimately isophthalic
acid and phenol. Studies on related compounds like diphenyl phthalate show this degradation
pathway.[8] The hydrolysis of aryl hydrogen phthalates has been shown to be pH-dependent.[9]
[10][11]

Experimental Protocol for Forced Hydrolysis Study:

Objective: To evaluate the stability of diphenyl isophthalate in aqueous solutions at different
pH values.

Materials:

o Diphenyl isophthalate

 Acetonitrile or other suitable water-miscible solvent

e Hydrochloric acid (HCI) solutions (e.g., 0.1 M, 1 M)

e Sodium hydroxide (NaOH) solutions (e.g., 0.1 M, 1 M)
 Purified water

o Constant temperature bath

e pH meter

HPLC system with a stability-indicating method

Procedure:

o Stock Solution Preparation: Prepare a stock solution of diphenyl isophthalate in acetonitrile
at a concentration of approximately 1 mg/mL.

e Acid Hydrolysis:

o Add a known volume of the stock solution to an equal volume of 0.1 M HCI.
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o Incubate the solution at a controlled temperature (e.g., 60 °C).

o At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot, neutralize it with an
equivalent amount of 0.1 M NaOH, and dilute with the mobile phase to a suitable
concentration for HPLC analysis.

o If no significant degradation is observed, repeat the experiment with 1 M HCI.

o Base Hydrolysis:

[e]

Add a known volume of the stock solution to an equal volume of 0.1 M NaOH.

o

Incubate at a controlled temperature (e.g., 60 °C).

[¢]

At specified time points, withdraw an aliquot, neutralize it with an equivalent amount of 0.1
M HCI, and prepare for HPLC analysis.

[¢]

If no significant degradation is observed, repeat with 1 M NaOH.

e Neutral Hydrolysis:
o Add a known volume of the stock solution to an equal volume of purified water.
o Incubate at a controlled temperature (e.g., 60 °C).
o Withdraw aliquots at specified time points and prepare for HPLC analysis.

e Analysis: Analyze all samples using a validated stability-indicating HPLC method that
separates the parent compound from its potential degradation products.

Logical Flow for Stability Assessment
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Logical Flow for Chemical Stability Assessment

Forced Degradation Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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